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Compound of Interest

Compound Name: PIPES disodium

Cat. No.: B1211867

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of PIPES (piperazine-N,N'-bis(2-
ethanesulfonic acid)) disodium buffer, including its properties, applications, and a detailed
protocol for its preparation.

PIPES is a zwitterionic buffer developed by Good and his colleagues, valued for its pKa near
physiological pH, minimal metal ion binding, and suitability for a variety of biological and
biochemical applications.[1][2] The disodium salt form offers the advantage of high water
solubility, simplifying the buffer preparation process.[3]

Key Properties of PIPES Buffer

PIPES is widely used for its ability to maintain a stable pH in the range of 6.1 to 7.5.[1][4][5] Its
pKa of approximately 6.76 at 25°C makes it an excellent choice for many cell culture and
enzyme assay systems that require a physiological pH.[1][6] Unlike some other buffers, PIPES
does not form significant complexes with most metal ions, making it suitable for use in systems
where metal ion concentration is critical.[2]

Common Applications

PIPES buffer is a versatile tool in the laboratory and is utilized in a wide range of applications,
including:
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o Cell Culture: It is frequently used as a buffering agent in cell culture media to maintain stable
pH conditions, which is crucial for cell viability and growth.[5][7][8][9]

e Protein Purification and Enzyme Assays: Its stable pH range and low metal-binding capacity
make it an ideal buffer for protein purification protocols and enzyme kinetics studies.[2][4][5]

[7]

o Chromatography and Electrophoresis: PIPES is employed as a component of running buffers
in various chromatographic techniques and in polyacrylamide gel electrophoresis (PAGE).[5]

[7]8]

o Electron Microscopy: It has been documented to be effective in fixation procedures for
electron microscopy, helping to preserve the ultrastructure of biological specimens.[1][2][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for PIPES disodium salt and the
resulting buffer solution.

Table 1: Properties of PIPES Disodium Salt

Property Value Source
Molecular Formula CsH16N2Na206S:2 [3]
Molecular Weight 346.33 g/mol [3]
Appearance White powder [1]

pKa (25°C) 6.76 [1][6]
Effective pH Range 6.1-75 [1][4][10]

Table 2: Recommended Storage Conditions
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Form Temperature Conditions Shelf Life Source
Powder Room Dry, protected
) 1-3 years [11][12]

(unopened) Temperature from light
Stock Solution o 1 month after

4°C or 2-8°C Sterile filtered ) [13][14]
(M) opening
Stock Solution ]

-20°C or -80°C Aliquoted 1-2 years [15]

(IM)

Experimental Protocol: Preparation of 1 M PIPES
Disodium Buffer Stock Solution

This protocol details the steps to prepare a 1 M stock solution of PIPES buffer using PIPES
disodium salt.

Materials and Reagents:

e PIPES disodium salt (MW: 346.33 g/mol )

» High-purity, deionized water (dH20)

e 1 M Hydrochloric acid (HCI)

e 1 M Sodium hydroxide (NaOH) - for pH adjustment if needed
» Beaker or flask

e Magnetic stirrer and stir bar

o Calibrated pH meter

e Graduated cylinder

e 0.22 pm sterile filter unit

» Sterile storage bottles
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Procedure:

» Weighing the PIPES Disodium Salt: To prepare 1 liter of a 1 M PIPES buffer solution,
accurately weigh out 346.33 g of PIPES disodium salt.

» Dissolving the Salt: Add the weighed PIPES disodium salt to a beaker containing
approximately 800 mL of dH20. Place the beaker on a magnetic stirrer and stir until the
powder is completely dissolved. PIPES disodium salt is highly soluble in water.[3]

e pH Adjustment:
o Once the salt is fully dissolved, place the calibrated pH meter electrode into the solution.
o The initial pH of the solution will be slightly alkaline.

o Slowly add 1 M HCI dropwise while continuously stirring to lower the pH to your desired
value (e.g., 7.0).

o If the pH drops below the target, you can adjust it back by adding a few drops of 1 M
NaOH.

o Allow the solution to equilibrate before taking the final pH reading.

e Final Volume Adjustment: Once the desired pH is achieved, transfer the solutiontoa 1 L
graduated cylinder. Add dHz0 to bring the final volume to exactly 1 liter.

 Sterilization: For applications requiring sterile conditions, such as cell culture, filter the buffer
solution through a 0.22 um sterile filter unit into a sterile storage bottle.

o Storage: Label the bottle clearly with the buffer name, concentration, pH, and preparation
date. Store the solution at 4°C for short-term use or in aliquots at -20°C for long-term
storage.[13][14][15]

Visualizations
Experimental Workflow for PIPES Disodium Buffer
Preparation
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Inputs & Reagents

PIPES Disodium Salt Powder High-Purity Water

Preparation Steps

1. Weigh PIPES Disodium Salt

2. Dissolve in ~800 mL dH20

3. Adjust pH with 1 M HCI

4. Adjust Final Volume to 1 L

5. Sterile Filter (0.22 um)

6. Store Appropriately

1 M PIPES Buffer Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 1 M PIPES disodium buffer stock solution.
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Logical Relationship of PIPES Buffer Properties
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Caption: Key properties of PIPES buffer and their relevance to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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